Cas no 2680618-36-2 (2-(trifluoroacetyl)-2-azaspiro4.4nonane-1-carboxylic acid)

• Product Name: 2-(trifluoroacetyl)-2-azaspiro4.4nonane-1-carboxylic acid
• CAS No: 2680618-36-2
• MF: C₁₁H₁₄F₃NO₃
• MW: 265.228973865509
• CID: 5647279
• PubChem ID: 165907242
• Update Time: 2025-05-19

2-(trifluoroacetyl)-2-azaspiro4.4nonane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680618-36-2
• EN300-28281937
• 2-(trifluoroacetyl)-2-azaspiro[4.4]nonane-1-carboxylic acid
• 2-(trifluoroacetyl)-2-azaspiro4.4nonane-1-carboxylic acid

• Inchi： 1S/C11H14F3NO3/c12-11(13,14)9(18)15-6-5-10(3-1-2-4-10)7(15)8(16)17/h7H,1-6H2,(H,16,17)
• InChI Key： FMIDCPOXUHEDRH-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC2(CCCC2)C1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 265.09257779g/mol
• Monoisotopic Mass: 265.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(trifluoroacetyl)-2-azaspiro4.4nonane-1-carboxylic acid

Introduction to 2-(trifluoroacetyl)-2-azaspiro4.4nonane-1-carboxylic acid (CAS No. 2680618-36-2)

2-(trifluoroacetyl)-2-azaspiro4.4nonane-1-carboxylic acid, identified by its CAS number 2680618-36-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic structure, featuring a trifluoroacetyl substituent and an azaspiro framework, presents a unique combination of chemical properties that make it a promising candidate for various biochemical applications.

The molecular architecture of 2-(trifluoroacetyl)-2-azaspiro4.4nonane-1-carboxylic acid consists of a spirocyclic core, which is a bicyclic system where two rings are connected at a single atom. In this case, the spirocyclic structure is composed of a four-membered and a nine-membered ring, linked at the nitrogen atom of the azacycloalkane moiety. The presence of the trifluoroacetyl group at the 2-position introduces strong electron-withdrawing effects, which can influence the reactivity and binding properties of the molecule. This feature is particularly valuable in drug design, as trifluoromethyl groups are known to enhance metabolic stability and binding affinity.

One of the most compelling aspects of 2-(trifluoroacetyl)-2-azaspiro4.4nonane-1-carboxylic acid is its potential as a building block for more complex pharmacophores. The spirocyclic scaffold provides rigidity and conformational stability, which can be advantageous in designing molecules that interact with biological targets in specific ways. Furthermore, the azaspiro structure has been explored in various drug candidates due to its ability to mimic natural amino acid sequences, potentially enhancing bioavailability and reducing immunogenicity.

Recent studies have highlighted the utility of spirocyclic compounds in medicinal chemistry. For instance, spirocyclic peptides have shown promise as protease inhibitors, while azaspiro compounds have been investigated for their potential in treating neurological disorders. The trifluoroacetyl group in 2-(trifluoroacetyl)-2-azaspiro4.4nonane-1-carboxylic acid further extends these possibilities by allowing for modifications that can fine-tune pharmacokinetic and pharmacodynamic properties.

In terms of synthetic chemistry, the preparation of 2-(trifluoroacetyl)-2-azaspiro4.4nonane-1-carboxylic acid involves multi-step reactions that require precise control over reaction conditions. The introduction of the trifluoroacetyl group typically involves acylation reactions using trifluoroacetic anhydride or other suitable acylating agents. The spirocyclic core is often constructed through intramolecular cyclization reactions, which can be challenging due to the need to achieve high selectivity and yield.

The chemical properties of 2-(trifluoroacetyl)-2-azaspiro4.4nonane-1-carboxylic acid make it an interesting candidate for further investigation in various fields. Its ability to serve as a precursor for more complex molecules, combined with its unique structural features, positions it as a valuable asset in pharmaceutical research and development.

Current research is exploring the potential applications of 2-(trifluoroacetyl)-2-azaspiro4.4nonane-1-carboxylic acid in drug discovery, particularly in the development of small-molecule inhibitors and probes for biological targets. The trifluoroacetyl group's influence on electronic properties suggests that it could be used to modulate interactions with enzymes and receptors, making it a useful tool for understanding biological pathways and developing novel therapeutics.

Moreover, the spirocyclic structure offers advantages in terms of chemical stability and resistance to degradation, which are critical factors in drug design. Compounds with such structural motifs often exhibit improved pharmacokinetic profiles, including longer half-lives and enhanced bioavailability. These characteristics are highly desirable in pharmaceuticals, as they can lead to more effective and less frequent dosing regimens.

The versatility of 2-(trifluoroacetyl)-2-azaspiro4.4nonane-1-carboxylic acid also extends to its potential use in material science and other industrial applications. While primarily studied for its pharmaceutical relevance, the compound's unique chemical properties may find utility in areas such as catalysis or polymer science, where specialized molecular architectures are required.

In conclusion, 2-(trifluoroacetyl)-2-azaspiro4.4nonane-1-carboxylic acid (CAS No. 2680618-36-2) represents a fascinating compound with significant potential in multiple domains of chemistry and biology. Its structural features, combined with its synthetic accessibility and functional versatility, make it a valuable tool for researchers seeking to develop novel therapeutics and explore new biochemical pathways.